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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
synthesis, and key applications of 1,12-dodecanediol, a versatile a,w-diol. With its linear 12-
carbon chain, this compound serves as a valuable building block in polymer chemistry and as
an excipient in pharmaceutical formulations. This guide is intended to assist researchers and

drug development professionals in sourcing and utilizing 1,12-dodecanediol for their specific
applications.

Commercial Availability

1,12-Dodecanediol is readily available from a variety of chemical suppliers, ranging from
large-scale manufacturers to specialized distributors catering to research and development
needs. The compound is typically offered in various purity grades, with higher purities being
essential for applications in polymer synthesis and pharmaceutical development to ensure
consistency and minimize side reactions.

Below is a summary of prominent commercial suppliers of 1,12-dodecanediol, along with their
offered purities and typical specifications.
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Supplier

Purity/Grade

Typical Specifications

Sigma-Aldrich (Merck)[1]

>97.5% (GC)[2]

Melting Point: 79 °C, Boiling
Point: 324 °C[2]

Thermo Scientific Chemicals[3]

[4]

98%, 99%

Appearance: White flakes or
pellets, Melting Point: 79-83
°C[4]

Ruifu Chemical[5]

>98.0% (GC)

Acid Number: 0.1 mgKOH/g,
Saponification Number: <3.0
mgKOH/g[5]

Chem-Impex|[6]

= 98%

Appearance: White powder,
Melting Point: 79 - 84 °CJ[6]

Various Suppliers on

ChemicalBook

98% min, 99%

Varies by supplier.

Various Suppliers on

BuyersGuideChem

98% min

Varies by supplier.

Synthesis of 1,12-Dodecanediol

The commercial production of 1,12-dodecanediol is primarily achieved through chemical

synthesis, although biocatalytic routes are also being explored. A common industrial method

involves the reduction of dodecanedioic acid or its esters.[7] Another significant pathway is the

Baeyer-Villiger oxidation of cyclododecanone to yield lauryl lactone, which is subsequently
reduced to 1,12-dodecanediol.[8]
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Alternative Chemical Route

Cyclododecanone Baeyer-Villiger Oxidation Lauryl Lactone Reduction 1,12-Dodecanediol

Chemical Synthesis Route

Dodecanedioic Acid SEREETEE I

Reduction 1,12-Dodecanediol
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Drying of Reactants
(Polyol, 1,12-Dodecanediol)

Y

Reaction Setup under N2

Y

Dissolution in
Anhydrous Solvent

Y

Diisocyanate Addition

Y

Catalyst Addition

Y

Polymerization
(70-90 °C)

Y

Precipitation in Non-solvent

Y

Drying of Polyurethane

&

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sources and Technical Guide for 1,12-
Dodecanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052552#commercial-sources-of-1-12-dodecanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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